Cas no 1403689-53-1 ((3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine)

(3R,4R)-1,3-Dimethyl-piperidin-4-ylamine is a chiral piperidine derivative characterized by its stereospecific (R,R) configuration at the 3- and 4-positions. This compound serves as a valuable intermediate in pharmaceutical synthesis, particularly for the development of enantioselective active pharmaceutical ingredients (APIs). Its rigid piperidine scaffold and amine functionality enable selective modifications, making it useful in asymmetric catalysis and medicinal chemistry applications. The dimethyl substitution enhances steric control, improving selectivity in reactions such as reductive amination or nucleophilic additions. High purity grades are available to meet stringent research and industrial requirements. The compound’s stability under standard conditions further supports its utility in multi-step synthetic routes.
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine structure
1403689-53-1 structure
Product Name:(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
CAS No:1403689-53-1
MF:C7H16N2
MW:128.215341567993
MDL:MFCD20760214
CID:5160117
Update Time:2025-06-14

(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine Chemical and Physical Properties

Names and Identifiers

    • (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
    • MDL: MFCD20760214
    • Inchi: 1S/C7H16N2/c1-6-5-9(2)4-3-7(6)8/h6-7H,3-5,8H2,1-2H3/t6-,7-/m1/s1
    • InChI Key: WLFDKDVGHUCVFY-RNFRBKRXSA-N
    • SMILES: N1(C)CC[C@@H](N)[C@H](C)C1

(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1005706-100mg
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
100mg
$370 2024-07-28
eNovation Chemicals LLC
Y1005706-250mg
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
250mg
$610 2024-07-28
eNovation Chemicals LLC
Y1005706-500mg
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
500mg
$1115 2024-07-28
eNovation Chemicals LLC
Y1005706-1g
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
1g
$2105 2024-07-28
eNovation Chemicals LLC
Y1005706-5g
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
5g
$7705 2024-07-28
eNovation Chemicals LLC
Y1005706-250mg
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
250mg
$610 2025-03-01
eNovation Chemicals LLC
Y1005706-100mg
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
100mg
$370 2025-03-01
eNovation Chemicals LLC
Y1005706-5g
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
5g
$7705 2025-03-01
eNovation Chemicals LLC
Y1005706-1g
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
1g
$2105 2025-03-01
eNovation Chemicals LLC
Y1005706-500mg
(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine
1403689-53-1 95%
500mg
$1115 2025-03-01

Additional information on (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine

Comprehensive Overview of (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine (CAS No. 1403689-53-1): Properties, Applications, and Industry Relevance

(3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine (CAS No. 1403689-53-1) is a chiral amine compound with significant potential in pharmaceutical and chemical research. Its stereospecific structure, featuring two chiral centers at the 3R and 4R positions, makes it a valuable intermediate for synthesizing bioactive molecules. The compound's piperidine backbone is widely recognized for its role in drug design, particularly in central nervous system (CNS) therapeutics and enzyme modulation.

In recent years, the demand for chiral building blocks like (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine has surged due to advancements in asymmetric synthesis and precision medicine. Researchers frequently search for "CAS 1403689-53-1 suppliers" or "chiral amine applications," reflecting its commercial and scientific relevance. The compound's methyl groups enhance lipophilicity, a critical factor for blood-brain barrier penetration—a hot topic in neurodegenerative disease research.

The synthesis of (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine often involves catalytic hydrogenation or enzymatic resolution, aligning with the industry's shift toward green chemistry. Environmental concerns have driven interest in "sustainable chiral synthesis," where this compound serves as a case study for minimizing waste. Analytical techniques like HPLC and NMR are essential for verifying its enantiomeric purity, a key parameter for regulatory compliance in drug development.

Beyond pharmaceuticals, 1403689-53-1 finds niche applications in agrochemicals and material science. Its amine functionality allows for derivatization into ligands for catalysis or polymers with tailored properties. Startups exploring "smart materials" often investigate such compounds for their structural versatility. However, scalability remains a challenge, prompting queries like "bulk synthesis of chiral piperidines" in academic forums.

From a regulatory standpoint, (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine is not classified as hazardous, but proper handling protocols are advised due to its alkalinity. Safety data sheets (SDS) emphasize storage in inert atmospheres to prevent degradation—a detail frequently overlooked in "lab chemical storage best practices" searches. The compound's stability under various pH conditions is another area of active research, particularly for formulation scientists.

Market analysts note growing investments in chiral compound libraries, where CAS 1403689-53-1 is cataloged as a high-value item. Patent landscapes reveal its use in proprietary drug candidates targeting GPCRs (G-protein-coupled receptors), a trending focus in biotech. Queries such as "piperidine derivatives in clinical trials" underscore its translational potential. Custom synthesis services increasingly list this amine to meet demand from virtual screening platforms.

In conclusion, (3R, 4R)-1,3-Dimethyl-piperidin-4-ylamine exemplifies the intersection of stereochemistry and industrial utility. Its dual methylation and chirality offer unique advantages for molecular design, while its CAS 1403689-53-1 identifier ensures traceability in global supply chains. As AI-driven drug discovery accelerates, compounds like this will remain pivotal in bridging computational predictions with synthetic feasibility.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd